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Compound of Interest

Compound Name: 3-Chloropentane

Cat. No.: B1594929 Get Quote

An In-depth Technical Guide to 3-Chloropentane
Authored for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Chloropentane, a halogenated

alkane of interest in organic synthesis. This document details its chemical identity, physical and

chemical properties, a detailed experimental protocol for its synthesis, and key safety and

handling information.

Chemical Identity and Molecular Structure
3-Chloropentane is a secondary alkyl chloride. Its structure consists of a five-carbon pentane

chain with a chlorine atom substituted at the third carbon position.

CAS Number: 616-20-6[1]

Molecular Formula: C₅H₁₁Cl[1]

Molecular Weight: 106.59 g/mol [1][2]

Synonyms: 1-Ethylpropyl chloride, 3-chloro-pentan[1][3]

Canonical SMILES: CCC(Cl)CC

InChIKey: CXQSCYIVCSCSES-UHFFFAOYSA-N[2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1594929?utm_src=pdf-interest
https://www.benchchem.com/product/b1594929?utm_src=pdf-body
https://www.benchchem.com/product/b1594929?utm_src=pdf-body
https://www.chemicalbook.com/msds/3-chloropentane.htm
https://www.chemicalbook.com/msds/3-chloropentane.htm
https://www.chemicalbook.com/msds/3-chloropentane.htm
https://brainly.com/question/41020642
https://www.chemicalbook.com/msds/3-chloropentane.htm
https://www.sigmaaldrich.com/HK/zh/sds/aldrich/238376
https://brainly.com/question/41020642
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1594929?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The molecular structure of 3-Chloropentane is symmetrical, with the chlorine-bearing carbon

bonded to two ethyl groups, rendering it achiral.[2]

Physicochemical and Spectroscopic Data
A summary of the key physical, chemical, and spectroscopic properties of 3-Chloropentane is

presented in the table below for easy reference and comparison.

Property Value Reference(s)

Physical State Liquid

Melting Point -105 °C [4][5]

Boiling Point 97.55 - 98.3 °C at 760 mmHg [4][6]

Density 0.867 - 0.8854 g/cm³ [4]

Refractive Index (n²⁰D) 1.403 - 1.4104

Flash Point 9.8 °C [7]

Vapor Pressure 46.2 mmHg at 25 °C [7]

¹³C NMR Spectra
Data available in spectral

databases.
[7]

IR Spectra
Vapor phase IR spectra are

available.
[7]

Experimental Protocol: Synthesis of 3-
Chloropentane from 3-Pentanol
The following is a detailed experimental protocol for the synthesis of 3-Chloropentane from 3-

pentanol using thionyl chloride. This method is preferred for minimizing rearrangement

products that can occur with hydrohalic acids.

Reaction Scheme:

CH₃CH₂CH(OH)CH₂CH₃ + SOCl₂ → CH₃CH₂CHClCH₂CH₃ + SO₂ + HCl
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Materials:

3-Pentanol (1 mole, 88 g)

Dry Pyridine (1.1 mole, 87 g)

Thionyl chloride (1.3 moles, 154.8 g)

Ice

10% Sodium Carbonate Solution

Anhydrous drying agent (e.g., sodium sulfate or potassium carbonate)

Equipment:

Round-bottom flask

Dropping funnel

Magnetic stirrer and stir bar

Ice bath

Water bath

Separatory funnel

Distillation apparatus

Procedure:

Reaction Setup: In a round-bottom flask, prepare a solution of 1 mole of 3-pentanol in 1.1

moles of dry pyridine.

Addition of Thionyl Chloride: Cool the flask in an ice bath. Over a period of approximately 50

minutes, add 1.3 moles of thionyl chloride dropwise to the stirred solution. A heavy white

precipitate will form.
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Reaction Completion: Once the addition is complete, remove the ice bath. Allow the reaction

mixture to stir for one hour at room temperature. Following this, warm the flask in a water

bath from 30 to 53 °C for two hours to facilitate the removal of sulfur dioxide gas.

Work-up: Pour the reaction mixture, which will appear as two brown layers, onto 200 g of ice.

Extraction and Washing: Transfer the mixture to a separatory funnel and separate the layers.

Wash the organic (halide) layer with a 10% sodium carbonate solution.

Drying: Dry the crude 3-Chloropentane layer using an anhydrous drying agent like sodium

sulfate or potassium carbonate.

Purification: Purify the final product by fractional distillation.

Logical Workflow and Diagrams
The synthesis and purification of 3-Chloropentane can be visualized as a sequential workflow.

The following diagram, generated using Graphviz (DOT language), illustrates the key stages of

the process.
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Caption: Synthesis and Purification Workflow for 3-Chloropentane.

Safety and Handling
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3-Chloropentane is a highly flammable liquid and vapor and is harmful if swallowed, in contact

with skin, or if inhaled.[1] It is imperative to handle this chemical in a well-ventilated area,

preferably within a chemical fume hood, while wearing appropriate personal protective

equipment (PPE), including safety goggles, gloves, and a lab coat. Keep away from heat,

sparks, open flames, and other ignition sources.[1] Store in a tightly closed container in a cool,

dry, and well-ventilated place.[1]

Reactivity and Applications
As a secondary alkyl halide, 3-Chloropentane is a valuable substrate for studying nucleophilic

substitution (Sₙ1 and Sₙ2) and elimination (E1 and E2) reactions.[2] The chlorine atom serves

as a good leaving group, allowing for the synthesis of other functionalized pentane derivatives

such as alcohols, ethers, and alkenes. For instance, reaction with a strong base can lead to the

formation of pent-2-ene through an elimination reaction, while nucleophilic substitution with a

hydroxide ion can yield 3-pentanol.[2] Its reactivity makes it a useful intermediate in various

organic syntheses.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1594929#3-chloropentane-cas-number-and-
molecular-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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